Cas no 1804828-50-9 (4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804828-50-9
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4835809
• Update Time: 2025-07-22

4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-5-1-4(11)3(2-14)6(12-5)13(15)16/h1,14H,2H2
• InChI Key： OBXRQLZWVFWVIF-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1CO)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.3
• Topological Polar Surface Area: 88.2

Additional information on 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804828-50-9)

The compound 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804828-50-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety, make it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core can serve as a scaffold for designing novel therapeutics.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. The 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol is often synthesized through multi-step organic reactions, including halogenation and nitration processes. Its iodo group provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in pharmaceutical development. Additionally, the nitro group can be reduced to an amine, opening doors to a plethora of downstream applications.

In the context of current trends, the demand for fluorinated compounds like 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in drug design, as it often improves the pharmacokinetic properties of molecules. This compound’s trifluoromethoxy group is particularly noteworthy, as it is increasingly being explored in the development of next-generation agrochemicals and pharmaceuticals.

Another area of interest is the compound’s potential role in material science. The pyridine ring, combined with its electron-withdrawing substituents, makes it a candidate for designing organic electronic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and conductive polymers, where its unique electronic properties could lead to breakthroughs in flexible electronics and energy storage solutions.

From a safety and handling perspective, 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol requires careful management due to its reactive functional groups. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. This includes working in a well-ventilated area and using appropriate personal protective equipment (PPE).

In summary, 4-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804828-50-9) is a versatile and valuable compound with broad applications in medicinal chemistry, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a subject of ongoing research, particularly in the development of fluorinated pharmaceuticals and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.